Cas no 1340039-90-8 (4-(Isocyanatomethyl)-2-methoxypyridine)

4-(Isocyanatomethyl)-2-methoxypyridine is a versatile isocyanate-functionalized pyridine derivative, primarily used as a reactive intermediate in organic synthesis and pharmaceutical applications. Its key advantages include a stable isocyanate group, which facilitates efficient coupling with nucleophiles such as amines and alcohols, enabling the formation of ureas or carbamates. The methoxy substituent enhances solubility and modulates electronic properties, making it valuable for designing complex molecules. This compound is particularly useful in medicinal chemistry for constructing pharmacophores or modifying bioactive scaffolds. Its well-defined reactivity and compatibility with diverse reaction conditions make it a reliable choice for researchers developing advanced chemical entities. Proper handling under inert conditions is recommended due to its moisture sensitivity.

4-(Isocyanatomethyl)-2-methoxypyridine structure

1340039-90-8 structure

Product Name:4-(Isocyanatomethyl)-2-methoxypyridine

CAS No:1340039-90-8

MF:C₈H₈N₂O₂

MW:164.161321640015

CID:5765565

PubChem ID:63109803

Update Time:2025-08-05

4-(Isocyanatomethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 1340039-90-8
- EN300-1859508
- 4-(isocyanatomethyl)-2-methoxypyridine
- 4-(Isocyanatomethyl)-2-methoxypyridine
- Inchi： 1S/C8H8N2O2/c1-12-8-4-7(2-3-10-8)5-9-6-11/h2-4H,5H2,1H3
- InChI Key： VWJKEJBSECSFNP-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=CN=1)CN=C=O

Computed Properties

Exact Mass: 164.058577502g/mol
Monoisotopic Mass: 164.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 51.6Å²

4-(Isocyanatomethyl)-2-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1859508-1g	4-(isocyanatomethyl)-2-methoxypyridine	1340039-90-8	1g	$914.0	2023-09-18
Enamine	EN300-1859508-5g	4-(isocyanatomethyl)-2-methoxypyridine	1340039-90-8	5g	$2650.0	2023-09-18
Enamine	EN300-1859508-10g	4-(isocyanatomethyl)-2-methoxypyridine	1340039-90-8	10g	$3929.0	2023-09-18
Enamine	EN300-1859508-0.05g	4-(isocyanatomethyl)-2-methoxypyridine	1340039-90-8	0.05g	$768.0	2023-09-18
Enamine	EN300-1859508-0.1g	4-(isocyanatomethyl)-2-methoxypyridine	1340039-90-8	0.1g	$804.0	2023-09-18
Enamine	EN300-1859508-0.25g	4-(isocyanatomethyl)-2-methoxypyridine	1340039-90-8	0.25g	$840.0	2023-09-18
Enamine	EN300-1859508-0.5g	4-(isocyanatomethyl)-2-methoxypyridine	1340039-90-8	0.5g	$877.0	2023-09-18
Enamine	EN300-1859508-1.0g	4-(isocyanatomethyl)-2-methoxypyridine	1340039-90-8	1g	$1100.0	2023-06-02
Enamine	EN300-1859508-2.5g	4-(isocyanatomethyl)-2-methoxypyridine	1340039-90-8	2.5g	$1791.0	2023-09-18
Enamine	EN300-1859508-5.0g	4-(isocyanatomethyl)-2-methoxypyridine	1340039-90-8	5g	$3189.0	2023-06-02

4-(Isocyanatomethyl)-2-methoxypyridine Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

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Additional information on 4-(Isocyanatomethyl)-2-methoxypyridine

4-(Isocyanatomethyl)-2-methoxypyridine: A Comprehensive Overview

The compound with CAS No. 1340039-90-8, commonly referred to as 4-(Isocyanatomethyl)-2-methoxypyridine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

Structure and Synthesis

4-(Isocyanatomethyl)-2-methoxypyridine is an aromatic heterocyclic compound featuring a pyridine ring with two substituents: an isocyanatomethyl group at the 4-position and a methoxy group at the 2-position. The synthesis of this compound typically involves multi-step reactions, often starting from pyridine derivatives. Recent studies have explored more efficient synthetic pathways, leveraging catalytic systems and green chemistry principles to enhance yield and reduce environmental impact.

Chemical Properties

The compound exhibits several notable chemical properties that make it valuable for various applications. Its isocyanatomethyl group imparts reactivity towards nucleophiles, while the methoxy group introduces electron-donating effects, influencing the overall electronic properties of the molecule. These characteristics have been exploited in the development of new materials and pharmaceutical agents.

Applications in Industry

4-(Isocyanatomethyl)-2-methoxypyridine finds application in diverse fields, including pharmaceuticals, agrochemicals, and advanced materials. In the pharmaceutical sector, it serves as an intermediate in drug synthesis, particularly in the development of bioactive compounds targeting specific diseases. Recent research has highlighted its potential as a building block for anti-cancer drugs due to its ability to interact with cellular pathways.

Environmental Impact and Safety

As with any chemical compound, understanding the environmental impact and safety profile of CAS No. 1340039-90-8 is crucial. Studies have shown that it degrades under specific conditions, reducing its persistence in the environment. Additionally, safety protocols have been established to minimize occupational exposure during handling and synthesis.

Future Prospects

The future of 4-(Isocyanatomethyl)-2-methoxypyridine looks promising as researchers continue to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to more sustainable and efficient uses of this compound.

In conclusion, CAS No. 1340039-90-8 or 4-(Isocyanatomethyl)-2-methoxypyridine stands out as a versatile molecule with vast potential across multiple domains. Its unique properties and ongoing research advancements position it as a key player in modern organic chemistry.